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Compound of Interest

Compound Name: Humantenidine

cat. No.: B1180544

Proper disposal of Humantenidine is a critical component of laboratory safety and
environmental responsibility. As a toxic alkaloid derived from plants of the Gelsemium genus,
Humantenidine requires careful handling and disposal as hazardous chemical waste.[1][2]
Adherence to established protocols is essential to mitigate risks to personnel and prevent
environmental contamination.

Humantenidine is classified as a natural indole alkaloid.[3] While a specific Safety Data Sheet
(SDS) for Humantenidine is not readily available, data on related alkaloids from Gelsemium,
such as gelsenicine (also known as humantenmine), indicate extreme toxicity.[2][4] Therefore,
Humantenidine should be managed as a toxic and hazardous substance.

Chemical and Physical Properties

A summary of the known and predicted properties of Humantenidine is provided below. This
information is crucial for selecting compatible storage containers and understanding its
chemical behavior.
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Property Value Source
Molecular Formula C19H22N204 [31[5]
Molecular Weight 342.4 g/mol [31[5]
Appearance Powder [3]
Predicted pKa 13.52 + 0.40 [3]
Predicted Boiling Point 513.3+60.0 °C [3]
Predicted Density 1.53+0.1 g/cm3 [3]

Presumed high due to being a

Toxicit
4 Gelsemium alkaloid.[1][2][4]

Humantenidine Disposal Workflow

The following diagram outlines the mandatory step-by-step workflow for the safe disposal of
Humantenidine waste. This process ensures that the waste is correctly identified, segregated,
stored, and transferred for final disposal in compliance with safety and environmental
regulations.
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Phase 1: In-Lab Waste Management

1. Identify Waste
- Solid (pure compound, contaminated labware)
- Liquid (solutions)

Segregate Immediately

Y

2. Segregate Waste
- Place in a dedicated, compatible container for toxic organic alkaloids.

Label Clearly

\ 4

3. Label Container
- Affix 'Hazardous Waste' label.
- List contents: 'Humantenidine Waste', solvent(s).
- Add accumulation start date.

Store Securely

Y

4. Store Safely
- Seal container tightly.
- Place in secondary containment.

- Store in designated, secure area away from incompatibles.

|
Monitor Regularly
|

Phase 2: Disposal Operation

5. Assess Waste Status
- Is container >90% full?
- Has it been stored for >90 days?

6. Arrange for Disposal
- Contact institution's Environmental Health & Safety (EHS) office.
- Schedule a hazardous waste pickup.

pon Scheduling

7. Document Transfer
- Complete all required waste transfer forms.
- Retain a copy for laboratory records.

8. Professional Disposal
- Waste is handled by licensed hazardous waste contractor for incineration or other approved disposal methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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